Cas no 17913-27-8 (D-Xylose, 4-O-a-D-glucopyranuronosyl-)

• Product Name: D-Xylose, 4-O-a-D-glucopyranuronosyl-
• CAS No: 17913-27-8
• MF: C₁₁H₁₈O₁₁
• MW: 326.254024982452
• CID: 202673
• PubChem ID: 192945
• Update Time: 2025-04-19

D-Xylose, 4-O-a-D-glucopyranuronosyl- Chemical and Physical Properties

Names and Identifiers

• D-Xylose, 4-O-a-D-glucopyranuronosyl-
• 4-O-(glucopyranosyluronic acid)xylose
• 4-O-(alpha-D-Glucopyranosyluronic acid)-D-xylose
• 4-O-alpha-D-glucopyranuronosyl-D-xylose
• GA-4X
• DTXSID80939182
• 4-O-Hexopyranuronosylpentose
• 17913-27-8
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,3R,4R)-1,3,4-trihydroxy-5-oxopentan-2-yl]oxyoxane-2-carboxylic acid

• Inchi： 1S/C11H18O11/c12-1-3(14)5(15)4(2-13)21-11-8(18)6(16)7(17)9(22-11)10(19)20/h1,3-9,11,13-18H,2H2,(H,19,20)/t3-,4+,5+,6-,7-,8+,9-,11-/m0/s1
• InChI Key： QMOUIIQCABQVBO-JFMKVQEESA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@H]1O[C@H](CO)[C@@H]([C@H](C=O)O)O)O)O)O

Computed Properties

• Exact Mass: 326.08484
• Monoisotopic Mass: 326.08491139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 194Ų

Experimental Properties

• PSA: 194.21